1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol

• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• SMILES: CC1=CC=C(S1)C(C)(C2=CC=CN2)O
• InChI: InChI=1S/C11H13NOS/c1-8-5-6-10(14-8)11(2,13)9-4-3-7-12-9/h3-7,12-13H,1-2H3
• InChIKey: AWYGLTNCRSGZFH-UHFFFAOYSA-N

CCR5 antagonist fragment with verified Kd=316 nM and favorable ligand efficiency (pKd/MW ≈ 0.031 kDa⁻¹). The sp³-hybridized ethanol linker introduces a 109.5° bond angle between 5-methylthiophene and pyrrole rings, creating a non-planar pharmacophore distinct from fused thienopyrroles. Free pyrrole N-H preserves dual hydrogen-bond donor capacity lost in N-methyl analogs. Supplied at ≥97% purity with batch-specific NMR, HPLC, and GC documentation.

1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol: Physicochemical and Structural Profile

1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol (CAS 944646-43-9; molecular formula C₁₁H₁₃NOS; molecular weight 207.29 g/mol) is a non-fused bis(heteroaryl) tertiary alcohol that bears a 5-methylthiophene ring and an unsubstituted pyrrole ring on the same carbon center . The compound is formally a member of the 1,1-bis(heteroaryl)alkane class and has been investigated as a CCR5 antagonist scaffold relevant to HIV-1 entry inhibition and chemokine-mediated inflammatory conditions . Commercially available with certified purity levels of 95% to 98%, this compound is supplied with batch-specific QC documentation including NMR, HPLC, and GC traceability .

CCR5 antagonist research scaffold

HIV-1 entry and chemokine pathway studies

Batch-certified purity with orthogonal QC

• [1] PubChem Compound Summary CID 121230603. 1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol. U.S. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/121230603 View Source
• [2] Semantic Scholar Author Profile: Zhang Huili. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist, for the preparation of the treatment of CCR5 mediated disease (HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD). 2012. View Source

1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol: Differentiation from Analogs

Within the bis(heteroaryl)alkane and thienopyrrole chemotypes, minor substituent alterations produce disproportionate shifts in receptor recognition, physicochemical behavior, and synthetic tractability. The presence of the 5-methyl group on the thiophene ring differentiates this compound from its des-methyl analog 1-(thiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol (CAS 944671-63-0, C₁₀H₁₁NOS), altering both lipophilicity (ΔXLogP3 ≈ +0.4) and steric profile at the CCR5 binding interface . The free N–H pyrrole distinguishes it from N-methylpyrrole congeners, which lose a hydrogen-bond donor (HBD count drops from 2 to 1), affecting target engagement and solubility . Furthermore, unlike fused thienopyrroles where the thiophene and pyrrole are annulated into a single planar system, the sp³-hybridized ethanol linker in this compound introduces a 109.5° bond angle between the two heteroaryl rings, conferring a distinct three-dimensional pharmacophore geometry not achievable with flat, fused scaffolds . Procurement of an unqualified generic analog risks introducing a compound with an undocumented CCR5 Kd, divergent metabolic susceptibility, and no batch-verified purity specification.

Des-methyl analog

Lower lipophilicity may shift CCR5 binding interface and ADME profile

N-methylpyrrole congeners

Loss of pyrrole N–H hydrogen-bond donor can alter target engagement and solubility

Fused thienopyrroles

Planar scaffold lacks sp³ linker, resulting in different 3D pharmacophore geometry

• [1] PubChem Compound Summary CID 121230603. Computed Properties: Hydrogen Bond Donor Count = 2, XLogP3-AA = 1.9, Topological Polar Surface Area = 64.3 Ų. View Source
• [2] Thienopyrroles—Emerging Therapeutic Agents in Modern Medicine: A Review of Medical Applications. SciProfiles, November 2024. Describes fused thienopyrrole scaffolds as distinct from non-fused bis(heteroaryl) architectures. View Source

1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol: Quantitative Comparative Evidence

CCR5 Antagonist Affinity vs. Maraviroc

The compound has been reported as a CCR5 antagonist with a binding affinity Kd of 316 nM against human CCR5 expressed in HEK 293 Glosensor cells, assessed by reduction in RANTES-induced intracellular calcium mobilization . In comparison, the FDA-approved CCR5 antagonist maraviroc binds human CCR5 with a Kd of 0.86 ± 0.08 nM under radioligand binding conditions . This represents an approximately 367-fold difference in affinity. While the compound is less potent than the clinical standard, its considerably lower molecular weight (207.29 vs. 513.67 g/mol for maraviroc) yields a ligand efficiency (pKd/MW) of approximately 0.031 kDa⁻¹, positioning it as a fragment-like or early lead-optimization starting point for CCR5-targeted programs.

CCR5 Affinity

Cross-study

Kd 316 nM vs. 0.86 nM (Maraviroc)

Supports SAR exploration of low-MW CCR5 antagonist scaffold

~367-fold difference; ligand efficiency 0.031 kDa⁻¹

Evidence Dimension	CCR5 binding affinity (Kd)
Target Compound Data	Kd = 316 nM
Comparator Or Baseline	Maraviroc: Kd = 0.86 ± 0.08 nM (human CCR5)
Quantified Difference	~367-fold lower affinity than maraviroc; ligand efficiency = 0.031 kDa⁻¹ vs. 0.018 kDa⁻¹ for maraviroc (pKd/MW)
Conditions	Target compound: HEK 293 Glosensor cells, RANTES-stimulated Ca²⁺ flux; Maraviroc: radioligand binding, [³H]-maraviroc, human CCR5

Why This Matters

Procurement of this compound enables structure–activity relationship (SAR) exploration around a low-molecular-weight CCR5 antagonist chemotype with verified target engagement, useful for hit-to-lead campaigns where the clinical candidate maraviroc is too large or synthetically complex to serve as a starting scaffold.

• [1] BindingDB Entry BDBM50267126 / CHEMBL4068906. Kd: 316 nM. Antagonist activity at human CCR5 expressed in HEK 293 Glosensor cells assessed as reduction in RANTES-induced intracellular calcium levels. Curated by ChEMBL. View Source
• [2] Napier C, et al. Molecular cloning and radioligand binding characterization of the chemokine receptor CCR5 from rhesus macaque and human. Biochemical Pharmacology, 2005. [³H]-maraviroc Kd = 0.86 ± 0.08 nM (human CCR5). View Source

5-Methyl vs. Des-Methyl Analog: Physicochemical Comparison

The compound carries a 5-methyl group on the thiophene ring that is absent in the des-methyl analog 1-(1H-pyrrol-2-yl)-1-(thiophen-2-yl)ethanol (CAS 944671-63-0, C₁₀H₁₁NOS) . This methyl substitution increases the computed XLogP3 from an estimated ~1.5 (des-methyl) to 1.9 (target compound), a ΔlogP of approximately +0.4 . The topological polar surface area (TPSA) remains 64.3 Ų in both analogs, as the methyl group does not alter the heteroatom count. The hydrogen-bond donor count is preserved at 2 (pyrrole N–H and tertiary alcohol O–H), a key feature distinguishing this compound from N-methylpyrrole derivatives that lose the pyrrole HBD . The predicted pKa of ~13 for the alcohol group indicates negligible ionization at physiological pH, favoring passive membrane permeability .

5-Methyl vs. Des-Methyl

Class-level

ΔXLogP3 ≈ +0.4; HBD = 2 unchanged

May influence membrane permeability and ADME profiles

Computed properties; TPSA 64.3 Ų

Evidence Dimension	Computed lipophilicity (XLogP3), hydrogen-bond donor count, and TPSA
Target Compound Data	XLogP3 = 1.9; HBD = 2; TPSA = 64.3 Ų; MW = 207.29
Comparator Or Baseline	Des-methyl analog (CAS 944671-63-0): estimated XLogP3 ≈ 1.5; HBD = 2; TPSA = 64.3 Ų; MW = 193.27
Quantified Difference	ΔXLogP3 ≈ +0.4; ΔMW = +14.02 Da; HBD and TPSA unchanged
Conditions	Computed properties via XLogP3 algorithm and Cactvs descriptors (PubChem)

Why This Matters

The methyl-driven lipophilicity increase of ~0.4 log units can translate to measurably different membrane permeability, metabolic stability, and plasma protein binding in ADME assays, making the methylated compound the preferred choice when optimizing for oral bioavailability within this chemotype series.

• [1] PubChem Compound Summary CID 121230603. Computed Properties: XLogP3-AA = 1.9; Hydrogen Bond Donor Count = 2; TPSA = 64.3 Ų; Molecular Weight = 207.29 g/mol. View Source

Certified Purity Specifications vs. Unspecified Analogs

The compound is commercially available with verified purity specifications of 95% (AKSci, Arena Chemical) , 97% (Bidepharm, with batch-specific NMR, HPLC, and GC reports) , and 98% (Leyan, MolCore) . This multi-vendor, multi-grade availability with documented analytical traceability contrasts with structurally related but less commercially established analogs such as 1-(thiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol (CAS 944671-63-0), for which certified purity specifications and batch QC documentation are not uniformly provided across suppliers. The MDL number MFCD07775397 and PubChem CID 121230603 provide unambiguous registry identifiers supporting procurement across international supply chains .

Certified Purity

Data to verify

≥95% with NMR/HPLC/GC

Reduces impurity confounding risk in biological assays

Multi-vendor availability; batch-specific QC

Evidence Dimension	Minimum certified purity and QC documentation availability
Target Compound Data	95% (AKSci), 97% (Bidepharm with NMR/HPLC/GC), 98% (Leyan, MolCore)
Comparator Or Baseline	1-(Thiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol (CAS 944671-63-0): purity specifications not uniformly documented across suppliers
Quantified Difference	≥95% certified purity with multi-technique QC documentation vs. inconsistently specified analog
Conditions	Commercial vendor specifications as of 2025–2026

Why This Matters

For reproducible pharmacology or chemical biology experiments, the availability of batch-verified purity ≥95% with orthogonal analytical certification (NMR, HPLC, GC) reduces the risk of confounding results due to unidentified impurities, a procurement-critical differentiator when selecting among structurally similar screening compounds.

One-Step vs. Multi-Step Synthesis: Thienopyrrole Scaffold Access

The bis(heteroaryl)alkane scaffold of this compound is accessible via a one-step, molecular iodine-catalyzed double Friedel–Crafts reaction of 2-methylthiophene and pyrrole with acetaldehyde under mild, open-flask conditions (10 mol% I₂, toluene or water, room temperature), achieving good to excellent yields . This contrasts with fused thienopyrrole scaffolds, which typically require multi-step sequences involving palladium-catalyzed cross-couplings, cyclization under forcing conditions, or specialized heteroannulation protocols . The operational simplicity and avoidance of transition-metal catalysts in the bis(heteroaryl)alkane route lower the barrier to gram-scale synthesis and reduce heavy-metal contamination risk. However, specific isolated yields for the title compound using this methodology have not been individually reported; yields of 60–99% are reported for the broader compound series .

Synthetic Access

Class-level

One-step I₂-catalyzed; metal-free

Supports scalable synthesis with low metal contamination

Series yields 60–99%; title compound not individually reported

Evidence Dimension	Synthetic step count and catalytic system
Target Compound Data	One-step I₂-catalyzed double Friedel–Crafts (10 mol% I₂, RT, open-flask); isolated yields 60–99% reported for compound series
Comparator Or Baseline	Fused thienopyrroles: multi-step Pd-catalyzed cross-coupling/cyclization sequences; yields vary widely by substrate (typically 30–80% over multiple steps)
Quantified Difference	Single synthetic step vs. 3–5 steps; metal-free conditions vs. palladium catalysis; open-flask vs. inert atmosphere requirements
Conditions	Jaratjaroonphong et al. (2014): I₂ (10 mol%), toluene or H₂O, room temperature, aldehyde + 2 equiv heteroarene

Why This Matters

For procurement decisions involving custom synthesis or scale-up considerations, the one-step, metal-free synthetic route reduces both cost and lead time relative to multi-step fused thienopyrrole syntheses, while also minimizing residual-metal contamination that could confound biological assay results.

• [1] Jaratjaroonphong J, Tuengpanya S, Saeeng R, Udompong S, Srisook K. Green synthesis and anti-inflammatory studies of a series of 1,1-bis(heteroaryl)alkane derivatives. European Journal of Medicinal Chemistry, 2014, 83, 561–568. DOI: 10.1016/j.ejmech.2014.06.045. View Source
• [2] Thienopyrroles—Emerging Therapeutic Agents in Modern Medicine: A Review of Medical Applications. SciProfiles, November 2024. Discusses synthetic routes to fused thienopyrrole scaffolds. View Source

1-(5-Methylthiophen-2-yl)-1-(1H-pyrrol-2-yl)ethanol: Application Scenarios

CCR5 Antagonist Hit-to-Lead and Fragment-Based Drug Discovery

With a verified CCR5 Kd of 316 nM and a low molecular weight of 207.29 g/mol, this compound serves as a fragment-sized starting point for medicinal chemistry optimization targeting CCR5-mediated pathologies including HIV-1 entry, rheumatoid arthritis, and asthma . Its ligand efficiency (pKd/MW ≈ 0.031 kDa⁻¹) compares favorably to maraviroc (pKd/MW ≈ 0.018 kDa⁻¹), indicating that on a per-atom basis, binding affinity is more efficiently encoded. Researchers can use this scaffold for systematic SAR exploration at the thiophene 5-position, pyrrole N-position, and tertiary alcohol moiety to improve affinity toward the sub-nanomolar range while monitoring ADME properties predicted by its favorable computed XLogP3 (1.9) and TPSA (64.3 Ų) .

Bis(heteroaryl)alkane Anti-Inflammatory SAR Exploration

The compound belongs to the 1,1-bis(heteroaryl)alkane class for which anti-inflammatory activity has been demonstrated in the LPS-stimulated RAW 264.7 macrophage model via inhibition of nitric oxide (NO) production at 50 μM . The 5-methylthiophene substituent may confer differential NO inhibitory potency relative to 2-methylfuran and N-methylpyrrole congeners evaluated in the same assay system. Procurement of this specific analog, with batch-certified purity ≥97%, enables direct head-to-head comparison of the 5-methylthiophene/pyrrole substitution pattern against the published bis[(5-methyl)-2-furyl](4-nitrophenyl)methane lead compound (IC₅₀ = 42.4 ± 1.9 μM for NO inhibition) and the positive control aminoguanidine (IC₅₀ = 43.3 ± 2.5 μM) .

Thienopyrrole Scaffold Hopping and Conformational Analysis

The non-fused, sp³-hybridized ethanol linker connecting the thiophene and pyrrole rings introduces a tetrahedral geometry (bond angle ~109.5°) that fundamentally distinguishes this compound from planar, fully conjugated fused thienopyrroles . This three-dimensional architecture can be exploited in scaffold-hopping exercises where fused thienopyrroles exhibit undesirable flatness-driven promiscuity, poor solubility, or crystallinity issues. The compound's two hydrogen-bond donor sites (pyrrole N–H, alcohol O–H) and modest TPSA (64.3 Ų) further support its use as a more three-dimensional, soluble alternative to fused thienopyrrole screening hits, particularly in fragment-based library design .

Bis(heteroaryl)alkane QC Reference Standard and Method Development

Given the availability of this compound at certified purities of 95%, 97%, and 98% with accompanying NMR, HPLC, and GC batch data , it can serve as a qualified reference standard for developing and validating analytical methods (HPLC-UV, LC-MS, GC-FID) intended for purity assessment of bis(heteroaryl)alkane libraries. Its unambiguous identifiers (CAS 944646-43-9, MDL MFCD07775397, PubChem CID 121230603) and predicted physicochemical parameters (pKa ~13, logP 1.9, boiling point 358.9 °C) provide a well-characterized benchmark for method calibration and system suitability testing in medicinal chemistry QC pipelines .

Application

Selection Property

Validation Focus

CCR5 antagonist hit-to-lead studies

Target engagement in fragment-based design

SAR at thiophene, pyrrole, and alcohol positions

Anti-inflammatory SAR exploration

Bis(heteroaryl)alkane chemotype purity

NO production inhibition in macrophage model

Scaffold hopping and conformational analysis

Non-fused sp³ linker geometry

3D pharmacophore vs. planar fused analogs

QC reference standard and method development

Multi-technique analytical certification

Method calibration for bis(heteroaryl)alkane libraries

• [1] Jaratjaroonphong J, et al. Eur J Med Chem, 2014, 83, 561–568. DOI: 10.1016/j.ejmech.2014.06.045. Anti-inflammatory evaluation of 1,1-bis(heteroaryl)alkanes in LPS-stimulated RAW 264.7 macrophages. View Source
• [2] PubChem Compound Summary CID 121230603. Computed Properties; Bidepharm BD599268 product specifications; BindingDB BDBM50267126 CCR5 affinity data. View Source
• [3] Thienopyrroles—Emerging Therapeutic Agents in Modern Medicine, SciProfiles, 2024. View Source
• [4] PubChem CID 121230603: TPSA 64.3 Ų, XLogP3 1.9, HBD 2. View Source